Cas no 1690102-25-0 ((2S)-2-(5-chlorothiophen-3-yl)oxirane)

• Product Name: (2S)-2-(5-chlorothiophen-3-yl)oxirane
• CAS No: 1690102-25-0
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 6206161
• PubChem ID: 105558951
• Update Time: 2025-10-28

(2S)-2-(5-chlorothiophen-3-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(5-chlorothiophen-3-yl)oxirane
• 1690102-25-0
• EN300-1983195

• Inchi： 1S/C6H5ClOS/c7-6-1-4(3-9-6)5-2-8-5/h1,3,5H,2H2/t5-/m1/s1
• InChI Key： LNHDZVSZGRKWRM-RXMQYKEDSA-N
• SMILES： ClC1=CC(=CS1)[C@H]1CO1

Computed Properties

• Exact Mass: 159.9749636g/mol
• Monoisotopic Mass: 159.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.8Ų

Additional information on (2S)-2-(5-chlorothiophen-3-yl)oxirane

Comprehensive Overview of (2S)-2-(5-chlorothiophen-3-yl)oxirane (CAS No. 1690102-25-0): Properties, Applications, and Industry Insights

The compound (2S)-2-(5-chlorothiophen-3-yl)oxirane (CAS No. 1690102-25-0) is a chiral epoxide derivative featuring a 5-chlorothiophene moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural properties, including the oxirane ring and thiophene backbone, make it a versatile intermediate for synthesizing biologically active molecules. Researchers and manufacturers are increasingly exploring its potential due to its stereospecific reactivity and compatibility with green chemistry principles.

In recent years, the demand for chiral building blocks like (2S)-2-(5-chlorothiophen-3-yl)oxirane has surged, driven by the need for enantioselective drug development. The compound’s CAS No. 1690102-25-0 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in asymmetric synthesis and catalysis. Its chlorothiophene component also aligns with trends in heterocyclic chemistry, a hotspot for innovations in medicinal chemistry and material science.

From a synthetic perspective, (2S)-2-(5-chlorothiophen-3-yl)oxirane serves as a precursor for thiophene-based pharmaceuticals, including potential antiviral and anti-inflammatory agents. Its epoxide functionality allows for ring-opening reactions, enabling the creation of diverse derivatives. This adaptability has positioned it as a key subject in studies on structure-activity relationships (SAR), particularly in optimizing drug efficacy and reducing side effects.

Environmental and regulatory considerations further highlight the compound’s significance. With industries shifting toward sustainable chemistry, (2S)-2-(5-chlorothiophen-3-yl)oxirane is being evaluated for its compatibility with biodegradable solvents and low-toxicity processes. These attributes resonate with global initiatives like the Green Chemistry 12 Principles, making it a candidate for eco-friendly industrial applications.

Market analyses indicate growing interest in CAS No. 1690102-25-0 across North America, Europe, and Asia, fueled by R&D investments in precision medicine and crop protection. Patent filings related to its derivatives have risen, underscoring its commercial potential. For suppliers and researchers, understanding its stability under varying pH conditions and storage requirements is critical to ensuring quality and scalability.

In conclusion, (2S)-2-(5-chlorothiophen-3-yl)oxirane exemplifies the intersection of innovation and practicality in modern chemistry. Its role in advancing enantioselective synthesis, coupled with its alignment with sustainability goals, ensures its continued relevance in scientific and industrial landscapes. Future research may explore its applications in polymeric materials or catalysis, further expanding its utility.